![molecular formula C18H20ClN3O2 B2826416 2-((1-(2-chlorobenzoyl)piperidin-4-yl)methyl)-6-methylpyridazin-3(2H)-one CAS No. 2309571-58-0](/img/structure/B2826416.png)
2-((1-(2-chlorobenzoyl)piperidin-4-yl)methyl)-6-methylpyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1-(2-chlorobenzoyl)piperidin-4-yl)methyl)-6-methylpyridazin-3(2H)-one, also known as ZC-131, is a synthetic compound that belongs to the class of pyridazinone derivatives. It has been extensively studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
- Imidazoles play a crucial role in drug discovery due to their diverse biological activities. Researchers have explored the synthesis of substituted imidazoles for potential pharmaceutical applications . The compound could serve as a scaffold for designing novel drugs targeting specific diseases or biological pathways.
- Pyridazinone derivatives, such as the one described, have been investigated for their antimicrobial and antiviral properties . Researchers study their effectiveness against bacterial, fungal, and viral infections. The compound’s unique structure may contribute to its activity against pathogens.
- The field of oncology benefits from novel compounds with antitumor potential. Researchers explore pyridazinones as potential anticancer agents . Investigating their mechanisms of action and cytotoxicity can lead to the development of targeted therapies.
- Imidazole-based molecules find applications in functional materials, including organic semiconductors, light-emitting diodes (LEDs), and solar cells. The compound’s electronic properties may contribute to its use in optoelectronic devices .
- The discovery of anti-fibrotic drugs is an active area of research. Compounds like the one described may exhibit anti-fibrotic properties, potentially impacting conditions related to tissue scarring and fibrosis .
Pharmaceuticals and Medicinal Chemistry
Antimicrobial and Antiviral Agents
Antitumor Compounds
Functional Materials and Optoelectronics
Anti-Fibrotic Research
properties
IUPAC Name |
2-[[1-(2-chlorobenzoyl)piperidin-4-yl]methyl]-6-methylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN3O2/c1-13-6-7-17(23)22(20-13)12-14-8-10-21(11-9-14)18(24)15-4-2-3-5-16(15)19/h2-7,14H,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDPNKHWFQOZZDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)CC2CCN(CC2)C(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.